4-(4-chlorobenzylidene)-2,2,5,5-tetramethyldihydro-3(2H)-furanone

• Molecular Formula: C15H17ClO2
• Molecular Weight: 264.74 g/mol
• IUPAC Name: (4Z)-4-[(4-chlorophenyl)methylidene]-2,2,5,5-tetramethyloxolan-3-one
• InChI: InChI=1S/C15H17ClO2/c1-14(2)12(13(17)15(3,4)18-14)9-10-5-7-11(16)8-6-10/h5-9H,1-4H3/b12-9+
• InChI Key: OMDWSHFCAAJUGZ-FMIVXFBMSA-N
• Isomeric SMILES: CC1(/C(=C/C2=CC=C(C=C2)Cl)/C(=O)C(O1)(C)C)C
• SMILES: CC1(C(=CC2=CC=C(C=C2)Cl)C(=O)C(O1)(C)C)C

Description

4-(4-chlorobenzylidene)-2,2,5,5-tetramethyldihydro-3(2H)-furanone, also known as musk ketone, is a synthetic fragrance compound widely used in the perfume industry. It was first synthesized in the early 20th century and has since become a popular ingredient in many fragrances due to its unique musky odor. In recent years, musk ketone has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(4-chlorobenzylidene)-2,2,5,5-tetramethyldihydro-3(2H)-furanone ketone is not fully understood, but it is believed to interact with various receptors in the body, including the aryl hydrocarbon receptor and the estrogen receptor. It has also been shown to modulate the expression of various genes involved in inflammation and oxidative stress.
Biochemical and physiological effects:
Studies have shown that 4-(4-chlorobenzylidene)-2,2,5,5-tetramethyldihydro-3(2H)-furanone ketone has a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, as well as the ability to modulate the expression of various genes involved in these processes. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

Musk ketone has several advantages for use in lab experiments. It is a stable and relatively inexpensive compound that is widely available. However, it also has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several possible future directions for research on 4-(4-chlorobenzylidene)-2,2,5,5-tetramethyldihydro-3(2H)-furanone ketone. One area of interest is its potential as a therapeutic agent for various inflammatory and oxidative stress-related diseases. Another area of interest is its potential as a natural pesticide and growth promoter in agriculture. Additionally, further studies are needed to fully understand the mechanisms of action of 4-(4-chlorobenzylidene)-2,2,5,5-tetramethyldihydro-3(2H)-furanone ketone and its potential interactions with other compounds.

Synthesis Methods

Musk ketone can be synthesized through a multistep process starting with the reaction of benzaldehyde and acetone in the presence of an acid catalyst. The resulting intermediate is then reacted with chlorobenzene and a reducing agent to yield 4-(4-chlorobenzylidene)-2,2,5,5-tetramethyldihydro-3(2H)-furanone ketone. The synthesis process can be optimized to improve yield and purity.

Scientific Research Applications

Musk ketone has been studied for its potential applications in various fields, including environmental monitoring, biomedical research, and agriculture. In environmental monitoring, 4-(4-chlorobenzylidene)-2,2,5,5-tetramethyldihydro-3(2H)-furanone ketone has been used as a marker for wastewater contamination. In biomedical research, 4-(4-chlorobenzylidene)-2,2,5,5-tetramethyldihydro-3(2H)-furanone ketone has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the development of new drugs. In agriculture, 4-(4-chlorobenzylidene)-2,2,5,5-tetramethyldihydro-3(2H)-furanone ketone has been used as a pest repellent and growth promoter.